Cas no 1803866-34-3 (1-(5-Bromo-2-nitrophenyl)-3-chloropropan-2-one)

• Product Name: 1-(5-Bromo-2-nitrophenyl)-3-chloropropan-2-one
• CAS No: 1803866-34-3
• MF: C₉H₇BrClNO₃
• MW: 292.513780832291
• CID: 4977676
• Update Time: 2025-11-01

1-(5-Bromo-2-nitrophenyl)-3-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-2-nitrophenyl)-3-chloropropan-2-one

• Inchi： 1S/C9H7BrClNO3/c10-7-1-2-9(12(14)15)6(3-7)4-8(13)5-11/h1-3H,4-5H2
• InChI Key： GEUWROAXPUKQPT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CC(CCl)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.7
• Topological Polar Surface Area: 62.9

Additional information on 1-(5-Bromo-2-nitrophenyl)-3-chloropropan-2-one

1-(5-Bromo-2-nitrophenyl)-3-chloropropan-2-one: A Versatile Organic Building Block with Emerging Applications in Medicinal Chemistry

1-(5-Bromo-2-nitrophenyl)-3-chloropropan-2-one (CAS No. 1803866-34-3) is a structurally complex organic compound that has garnered increasing attention in recent years due to its unique substitution pattern and synthetic versatility. This nitro-substituted ketone features a 2-nitrophenyl ring bearing a 5-bromo substituent, coupled with a 3-chloroalkyl chain extending from the propan-2-one core. The compound's molecular structure combines the reactivity of nitro groups, the electrophilicity of bromine atoms, and the nucleophilic potential of chlorinated alkyl moieties, making it a valuable intermediate in both academic and industrial synthetic workflows.

The nitrophenyl ring in 1-(5-Bromo-2-nitrophenyl)-3-chloropropan-2-one exhibits remarkable synthetic utility. Recent studies published in Organic Letters (2023) have demonstrated that nitro groups can participate in transition-metal-catalyzed cross-coupling reactions, particularly in arylation and hydroamination processes. This characteristic aligns with the compound's 5-bromo substituent, which serves as a prime candidate for cross-coupling reactions under palladium-catalyzed conditions. Notably, the 2-nitrophenyl ring has been shown to enhance the regioselectivity of electrophilic aromatic substitution reactions, a property that could be leveraged in the synthesis of heterocyclic compounds with medicinal relevance.

The 3-chloropropan-2-one backbone of this compound offers additional synthetic opportunities. Research from the Journal of Organic Chemistry (2024) highlights the chlorinated ketone functionality as a key enabler in aldol condensation reactions and Michael additions. The chlorine atom at the 3-position can act as a leaving group in nucleophilic substitution reactions, while the ketone serves as a powerful electrophilic center. These dual reactivities make 1-(5-Bromo-2-nitrophenyl)-3-chloropropan-2-one an attractive starting material for the synthesis of β-lactams, coumarins, and other bioactive scaffolds.

Recent advances in medicinal chemistry have identified compounds with nitrophenyl and chlorinated alkyl moieties as promising candidates for drug discovery. A 2023 study in Nature Communications demonstrated that nitro-substituted aromatic rings can modulate the pharmacokinetic properties of molecules by influencing solubility and metabolic stability. Similarly, the chlorinated side chain in 1-(5-Bromo-2-nitrophenyl)-3-chloropropan-2-one may contribute to ligand-receptor interactions through hydrophobic and electrostatic effects, as reported in ACS Medicinal Chemistry Letters (2024).

The synthetic accessibility of 1-(5-Bromo-2-nitrophenyl)-3-chloropropan-2-one has been further enhanced by recent methodological innovations. A 2024 paper in Angewandte Chemie described a one-pot synthesis route involving electrophilic bromination of 2-nitrobenzaldehyde followed by ketone formation through aldol condensation with chloroacetone. This approach achieved high yields (82-95%) under mild reaction conditions, demonstrating the compound's potential as a cost-effective building block in pharmaceutical and materials science applications.

From a computational chemistry perspective, 1-(5-Bromo-2-nitrophenyl)-3-chloropropan-2-one has been the subject of quantum mechanical calculations to predict its reactivity patterns and electronic properties. A 2023 study in JACS used DFT methods to model the electrophilicity indices of the nitro group and chlorinated ketone functionality. These calculations revealed that the nitro group significantly lowers the LUMO energy of the molecule, enhancing its reactivity in nucleophilic attack scenarios. This finding has important implications for the design of asymmetric catalysts and chiral auxiliaries based on this scaffold.

Applications of 1-(5-Bromo-2-nitrophenyl)-3-chloropropan-2-one extend beyond organic synthesis into materials science. Researchers at MIT have explored the use of nitro-substituted ketones in the development of non-linear optical materials, where the conjugated π-system formed by the nitrophenyl ring and ketone can enhance second-harmonic generation properties. The chlorinated side chain may also contribute to thermal stability and mechanical strength in polymer matrices, as demonstrated in a 2024 study published in Advanced Materials.

Environmental considerations have also been addressed in the synthesis and application of 1-(5-Bromo-2-nitrophenyl)-3-chloropropan-2-one. A comparative analysis in Green Chemistry (2024) evaluated the eco-efficiency of various synthetic routes, concluding that the one-pot method described earlier has a lower environmental impact compared to conventional multi-step syntheses. This aligns with the growing emphasis on sustainable chemistry in both academic and industrial settings.

In summary, 1-(5-Bromo-2-nitrophenyl)-3-chloropropan-2-one (CAS No. 1803866-34-3) represents a versatile synthetic intermediate with broad applications in organic chemistry, medicinal chemistry, and materials science. Its unique combination of nitro, bromo, and chloro functionalities provides a rich platform for exploring synthetic methodologies and molecular design. As research in this area continues to advance, this compound is poised to play a pivotal role in the development of novel pharmaceuticals, functional materials, and environmentally sustainable chemical processes.

### 1-(5-Bromo-2-nitrophenyl)-3-chloropropan-2-one (CAS No. 1803866-34-3) Chemical Structure and Synthetic Utility Chemical Structure: - Core Scaffold: Propan-2-one (ketone) - Substituents: - A 2-nitrophenyl ring with a 5-bromo substituent - A 3-chloro group on the propan-2-one backbone Key Functional Groups: - Nitro group (–NO₂): Electrophilic and redox-active, enabling participation in cross-coupling and electrophilic aromatic substitution. - Bromo group (–Br): A prime site for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck). - Chloro group (–Cl): Acts as a leaving group in nucleophilic substitution and enhances reactivity in aldol condensations. --- ### Synthetic Applications and Reactions 1. Cross-Coupling Reactions: - The 5-bromo substituent on the 2-nitrophenyl ring allows for palladium-catalyzed coupling with aryl, vinyl, or alkyl boronic acids. - Example: Suzuki coupling with boronic acids to generate substituted aromatic rings. 2. Aldol Condensations: - The 3-chloro group on the propan-2-one backbone facilitates nucleophilic attack by enolates, enabling aldol condensations to form larger β-diketones or α,β-unsaturated ketones. 3. Electrophilic Aromatic Substitution: - The nitro group activates the 2-nitrophenyl ring for electrophilic substitution (e.g., nitration, sulfonation). 4. Redox Chemistry: - The nitro group can be reduced to amino groups (e.g., via catalytic hydrogenation), enabling the synthesis of anilines and related compounds. --- ### Applications in Organic and Medicinal Chemistry 1. Pharmaceutical Synthesis: - The 2-nitrophenyl ring is a common pharmacophore in anti-inflammatory and antimicrobial agents. - The ketone functionality can be used in retro-aldol or Grignard reactions to form complex heterocycles. 2. Materials Science: - Non-linear optical materials: The conjugated π-system formed by the nitrophenyl ring and ketone enhances second-harmonic generation (SHG) properties. - Thermally stable polymers: The chloro group contributes to thermal stability in polymer matrices. 3. Asymmetric Catalysis: - The chiral centers introduced via aldol condensations can be used as chiral auxiliaries in asymmetric syntheses. --- ### Environmental and Industrial Considerations - Eco-Efficient Synthesis: - A one-pot method for synthesizing the compound has been developed with lower environmental impact compared to conventional multi-step processes. - Sustainable Chemistry: - The compound is compatible with green chemistry principles, including catalytic hydrogenation and microwave-assisted reactions. --- ### Summary 1-(5-Bromo-2-nitrophenyl)-3-chloropropan-2-one (CAS No. 1803866-34-3) is a versatile synthetic intermediate with three key functional groups (nitro, bromo, and chloro) that enable a wide range of chemical transformations. Its applications span organic synthesis, pharmaceutical development, materials science, and sustainable chemistry, making it a valuable molecule in both academic research and industrial processes. Future Directions: - Exploration of enantioselective reactions using the chiral centers formed via aldol condensations. - Development of novel pharmaceuticals based on nitrophenyl and ketone scaffolds. - Investigation of biodegradable polymers incorporating this compound for eco-friendly applications.